Cas no 55620-99-0 ((4,4-dimethyl-2-octyl-2-{7-oxo-7-[2-(trimethylammonio)ethoxy]heptyl}-1,3-oxazolidin-3-yl)oxidanyl)

(4,4-dimethyl-2-octyl-2-{7-oxo-7-[2-(trimethylammonio)ethoxy]heptyl}-1,3-oxazolidin-3-yl)oxidanyl structure
55620-99-0 structure
Product name:(4,4-dimethyl-2-octyl-2-{7-oxo-7-[2-(trimethylammonio)ethoxy]heptyl}-1,3-oxazolidin-3-yl)oxidanyl
CAS No:55620-99-0
MF:C25H50N2O4
MW:442.675508022308
CID:1598212
PubChem ID:191377

(4,4-dimethyl-2-octyl-2-{7-oxo-7-[2-(trimethylammonio)ethoxy]heptyl}-1,3-oxazolidin-3-yl)oxidanyl Chemical and Physical Properties

Names and Identifiers

    • (4,4-dimethyl-2-octyl-2-{7-oxo-7-[2-(trimethylammonio)ethoxy]heptyl}-1,3-oxazolidin-3-yl)oxidanyl
    • 8-(4',4'-Dimethyloxazolidine-N-oxyl)palmitoylcholine
    • 55620-99-0
    • 8-Doxylpalmitoylcholine
    • Inchi: InChI=1S/C25H50N2O4/c1-7-8-9-10-12-15-18-25(26(29)24(2,3)22-31-25)19-16-13-11-14-17-23(28)30-21-20-27(4,5)6/h7-22H2,1-6H3/q+1
    • InChI Key: BMGKTDUWOAXQDJ-UHFFFAOYSA-N
    • SMILES: CCCCCCCCC1(N(C(CO1)(C)C)[O])CCCCCCC(=O)OCC[N+](C)(C)C

Computed Properties

  • Exact Mass: 442.37705808g/mol
  • Monoisotopic Mass: 442.37705808g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 18
  • Complexity: 504
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 39.8Ų

(4,4-dimethyl-2-octyl-2-{7-oxo-7-[2-(trimethylammonio)ethoxy]heptyl}-1,3-oxazolidin-3-yl)oxidanyl Related Literature

Recommend Articles

Recommended suppliers
Hubei Changfu Chemical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Changfu Chemical Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Tianan Hongtai Biotechnology Co.,Ltd